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Compound of Interest

Compound Name: 3-Oxobutyl acetate

Cat. No.: B159995

Essential Safety and Handling Guide for 3-Oxobutyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Oxobutyl acetate (CAS 10150-87-5). It includes detailed operational procedures, personal
protective equipment (PPE) recommendations, and disposal plans to ensure the safe and
compliant use of this compound in a laboratory setting.

Hazard Identification and Classification

3-Oxobutyl acetate is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this chemical is Warning.[1][2]
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hvsical and Chemical :

Property Value

Molecular Formula CeH1003

Molecular Weight 130.14 g/mol
Appearance Colorless liquid or solid
Boiling Point 93-95 °C at 20 mmHg
Flash Point 76 °C

Density 1.042 g/mL at 25 °C

Data sourced from various suppliers.[3]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks associated with
3-Oxobutyl acetate.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]
o Ensure that an eyewash station and safety shower are readily accessible.[6]

Personal Protective Equipment (PPE)

Protection Type Specification

Wear chemical safety goggles or a face shield
Eye/Face Protection that meets NIOSH (US) or EN 166 (EU)
standards.[7]

Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection and a lab coat or protective clothing are
required.[8][9]

) ) If aerosols or mists are generated, use a
Respiratory Protection ]
NIOSH-approved respirator.[8]
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Handling Procedures

» Read the Safety Data Sheet (SDS) thoroughly before use.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[5]

Keep containers tightly closed when not in use.[4]

Wash hands thoroughly after handling.[8]

Storage

» Store in a cool, dry, well-ventilated area.[4]
» Recommended storage temperature is 2-8°C.[1][3]

o Keep away from incompatible materials such as strong acids, strong bases, and oxidizing
agents.[7]

Emergency and Disposal Plan
First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[7]

Immediately wash the affected area with soap

) and plenty of water for at least 15-20 minutes.
Skin Contact ) ) )

Remove contaminated clothing. Seek medical

advice if irritation persists.[7][8]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) ] i

do. Continue rinsing. Seek immediate medical

attention.[7][8]

) Do NOT induce vomiting. Rinse mouth with
Ingestion . .
water. Seek medical attention.[7][8]

Spill Response

In the event of a spill, follow these steps:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[6]18]

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly.

Disposal Plan

o Dispose of 3-Oxobutyl acetate and its containers in accordance with all local, state, and
federal regulations.
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e Do not dispose of it down the drain.

» Waste material should be handled by a licensed waste disposal company.

Experimental Workflow and Logical Relationships

Standard Operating Procedure for Handling 3-Oxobutyl
Acetate

Caption: Workflow for the safe handling of 3-Oxobutyl acetate.

Chemical Spill Response Workflow

Caption: Logical steps for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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